Cas no 61404-88-4 (1H-Indole-3-carbonitrile,2-amino-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-)

• Product Name: 1H-Indole-3-carbonitrile,2-amino-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-
• CAS No: 61404-88-4
• MF: C₁₆H₁₇N₃O
• MW: 267.325683355331
• CID: 480651
• Update Time: 2024-01-30

1H-Indole-3-carbonitrile,2-amino-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile,2-amino-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-
• 1H-Indole-3-carbonitrile, 2-amino-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-

• Inchi： 1S/C16H17N3O/c1-20-12-8-6-11(7-9-12)19-15-5-3-2-4-13(15)14(10-17)16(19)18/h6-9H,2-5,18H2,1H3
• InChI Key： NMKYNYUHEVXVSM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C2=C(CCCC2)C(C#N)=C1N

Computed Properties

• Exact Mass: 267.13731

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Melting Point: 174-176 °C(Solv: ethanol (64-17-5))
• Boiling Point: 510.5±50.0 °C(Predicted)
• PSA: 63.97
• pka: 2.43±0.20(Predicted)